4-fluoro-N-{[5-(methylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}benzenecarboxamide

• IUPAC Name: 4-fluoro-N-[(5-methylsulfanyl-4-phenyl-1,2,4-triazol-3-yl)methyl]benzamide
• InChI: InChI=1S/C17H15FN4OS/c1-24-17-21-20-15(22(17)14-5-3-2-4-6-14)11-19-16(23)12-7-9-13(18)10-8-12/h2-10H,11H2,1H3,(H,19,23)
• InChI Key: FRQXRJLATDPWOV-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(N1C2=CC=CC=C2)CNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H15FN4OS
• Molecular Weight: 342.4 g/mol

Description

4-fluoro-N-{[5-(methylsulfanyl)-4-phenyl-4H-1,2,4-triazol-3-yl]methyl}benzenecarboxamide is a useful research compound. Its molecular formula is C17H15FN4OS and its molecular weight is 342.39. The purity is usually 95%.
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Scientific Research Applications

Catalyst- and Solvent-Free Synthesis

An efficient approach for the regioselective synthesis involving this compound has been developed, showcasing its use as a strategic intermediate for the preparation of related compounds through a microwave-assisted Fries rearrangement under catalyst- and solvent-free conditions. Theoretical studies were also carried out by density functional theory (DFT) calculations, highlighting its significance in facilitating chemical reactions without the need for external catalysts or solvents (Moreno-Fuquen et al., 2019).

Antimicrobial Activity

Studies on derivatives containing the fluorobenzamide structure have revealed promising antimicrobial properties. Specifically, the synthesis of fluorobenzamides containing thiazole and thiazolidine showed significant antimicrobial activity against a variety of bacterial and fungal strains. The presence of a fluorine atom in the benzoyl group was essential for enhancing the antimicrobial activity, indicating the compound's potential as a basis for developing new antimicrobial agents (Desai et al., 2013).

Biological Activity and Structural Characterization

A series of N-(ferrocenylmethyl)benzene-carboxamide derivatives, incorporating similar structural features, were synthesized and characterized. These compounds exhibited cytotoxic effects on breast cancer cell lines, showcasing the potential of structurally related compounds in cancer research. The study provides insight into the structural characteristics necessary for biological activity, emphasizing the importance of such compounds in the development of therapeutic agents (Kelly et al., 2007).

Antipathogenic Activity

Compounds incorporating triazene moieties, similar to the structure of interest, have shown powerful inhibitory properties against carbonic anhydrase I and II. The fluorinated derivative, in particular, demonstrated effective inhibitory action, marking its significance in medical chemistry for potentially treating conditions where the activity of these enzymes is dysregulated (Bilginer et al., 2019).